Cas no 36531-08-5 (Guaiacin)

• Product Name: Guaiacin
• CAS No: 36531-08-5
• MF: C₂₀H₂₄O₄
• MW: 328.402166366577
• CID: 2041016
• PubChem ID: 14681584
• Update Time: 2025-04-21

Guaiacin Chemical and Physical Properties

Names and Identifiers

• (+)-guaiacin
• Guaiacin
• 2-​Naphthalenol, 5,​6,​7,​8-​tetrahydro-​8-​(4-​hydroxy-​3-​methoxyphenyl)​-​3-​methoxy-​6,​7-​dimethyl-​, (6R,​7S,​8S)​-
• (6R,7S,8S)-5,6,7,8-Tetrahydro-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-2-naphthalenol
• O8S88V2539
• Guaiacin-
• 2-Naphthalenol, 5,6,7,8-tetrahydro-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-, (6R,7S,8S)-
• s9491
• Q27136665
• CHEMBL1080351
• HY-N2247
• MS-24926
• DTXSID201319141
• 88547-66-4
• 36531-08-5
• CHEBI:68173
• Rel-(6R,7S,8S)-8-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• UNII-O8S88V2539
• (6R,7S,8S)-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• AKOS037515111
• A929375
• CS-0019570
• 5,6,7,8-Tetrahydro-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-2-naphthalenol, 9CI
• TZAAYUCUPIYQBR-UHFFFAOYSA-N
• 8-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• FT-0775633
• 2-Naphthalenol, 5,6,7,8-tetrahydro-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-, [6R-(6.alpha.,7.beta.,8.alpha.)]-
• 4,4'-Dihydroxy-3',5-dimethoxy-2,7'-cyclolignan
• (6R,7R,8R)-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• Epi-guaiacin
• (6R,7S,8S)-8-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydro-2-naphthalenol
• DA-53772
• DA-48576
• SCHEMBL25046257
• 2-Naphthalenol, 5,6,7,8-tetrahydro-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-, (6R-(6alpha,7beta,8alpha))-
• LBA53108

• Inchi： 1S/C20H24O4/c1-11-7-14-9-19(24-4)17(22)10-15(14)20(12(11)2)13-5-6-16(21)18(8-13)23-3/h5-6,8-12,20-22H,7H2,1-4H3/t11-,12+,20+/m1/s1
• InChI Key： TZAAYUCUPIYQBR-JGRMJRGVSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C[C@@H](C)[C@H](C)[C@H]2C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 328.16700
• Monoisotopic Mass: 328.16745924 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.4
• XLogP3: 4.5
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Powder
• Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 484.5±45.0 °C at 760 mmHg
• Flash Point: 246.8±28.7 °C
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 58.92000
• LogP: 4.07520
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Guaiacin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans